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Compound of Interest

Compound Name: Sinapine

CAS No.: 84123-22-8

Cat. No.: B12436035

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Sinapine, the choline ester of sinapic acid, is a significant bioactive alkaloid

predominantly found in the seeds of plants from the Brassicaceae family, such as mustard and

rapeseed.[1] It exhibits a range of biological activities, including antioxidant, antimicrobial, anti-

inflammatory, and neuroprotective properties, making it a compound of interest in

pharmaceutical and nutraceutical research.[2][3] The availability of a high-purity sinapine
reference standard is crucial for the accurate quantification, identification, and biological

evaluation of this compound in various matrices.

This document provides a detailed protocol for a sustainable and efficient chemical synthesis of

sinapine, suitable for producing a reference standard. The described method is based on a

proline-mediated Knoevenagel-Doebner condensation, which offers a significant improvement

over older, low-yield pathways by avoiding toxic reagents and generating less waste.[4][5]

Chemical and Physical Properties
A summary of the key chemical and physical properties of sinapine is presented below.
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Property Value Source

IUPAC Name

2-{[(2E)-3-(4-Hydroxy-3,5-

dimethoxyphenyl)prop-2-

enoyl]oxy}-N,N,N-

trimethylethan-1-aminium

PubChem[6]

Synonyms
Sinapoylcholine, Sinapic acid

choline ester
BOC Sciences[7]

CAS Number 18696-26-9 PubChem[6]

Molecular Formula C₁₆H₂₄NO₅⁺ PubChem[6]

Molecular Weight 310.37 g/mol PubChem[6]

Melting Point 82–84 °C ACS Publications[8]

Appearance Powder BOC Sciences[7]

Synthesis Protocol: Two-Step Knoevenagel-Doebner
Condensation
This protocol describes a straightforward, two-step synthesis of sinapine from commercially

available starting materials.[4][5][8] The overall reaction involves the formation of an

asymmetric choline malonate monoester, followed by its condensation with syringaldehyde.

Overall Reaction Scheme
Step 1: Formation of Choline Malonate Monoester Meldrum's Acid + Choline Chloride →

Asymmetric Choline Chloride Malonate Monoester

Step 2: Knoevenagel-Doebner Condensation Asymmetric Choline Chloride Malonate

Monoester + Syringaldehyde --(Proline/Ethanol)--> Sinapine

Experimental Protocol
Materials and Reagents:
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Reagent Formula M.W. Supplier

Syringaldehyde C₉H₁₀O₄ 182.17 Sigma-Aldrich

Meldrum's Acid C₆H₈O₄ 144.13 Sigma-Aldrich

Choline Chloride C₅H₁₄ClNO 139.62 Sigma-Aldrich

L-Proline C₅H₉NO₂ 115.13 Sigma-Aldrich

Ethanol (Absolute) C₂H₅OH 46.07 Fisher Scientific

Diethyl Ether (C₂H₅)₂O 74.12 Fisher Scientific

Procedure:

Step 1: Synthesis of Asymmetric Choline Chloride Malonate Monoester

In a round-bottom flask equipped with a magnetic stirrer, combine Meldrum's acid (1.0 eq)

and choline chloride (1.0 eq).

Add absolute ethanol as the solvent.

Stir the mixture at room temperature. The reaction time can be extended to approximately 5

hours to ensure the complete consumption of Meldrum's acid.[8]

Monitor the reaction by ¹H NMR to confirm the formation of the monoester intermediate.

After completion, concentrate the reaction mixture in vacuo to remove the ethanol. The

resulting crude intermediate is used directly in the next step without further purification.

Step 2: Proline-Mediated Knoevenagel-Doebner Condensation

To the crude choline malonate monoester from Step 1, add syringaldehyde (1.0 eq) and L-

proline (as catalyst).

Add absolute ethanol to the flask.

Stir the reaction mixture at room temperature.
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The progress of the condensation reaction can be monitored by Thin Layer Chromatography

(TLC) or High-Performance Liquid Chromatography (HPLC).

Upon completion, concentrate the mixture under reduced pressure to remove the solvent.

Purification:

The crude product can be purified using column chromatography on silica gel.

Alternatively, recrystallization from a suitable solvent system (e.g., ethanol/diethyl ether) can

be employed to obtain the purified sinapine reference standard.

Expected Yield and Purity
The following table summarizes the expected quantitative results based on published data.

Parameter Expected Value Reference

Overall Yield 52% Mouterde et al., 2020[4][8]

Purity (by UHPLC) ~95% Mouterde et al., 2020[8]

Characterization of Synthetic Sinapine
The identity and purity of the synthesized sinapine should be confirmed using standard

analytical techniques.

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of the synthesized compound.

Ionization Mode Expected m/z
Fragmentation Ions
(m/z)

Reference

ESI+ 310.36 [M]⁺ 251, 207, 175 ResearchGate[9][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR spectroscopy is used to confirm the chemical structure. Key expected signals for

sinapine analogues are provided for reference.

Compound
Key ¹H NMR Signals (300
MHz, CD₃OD)

Reference

Caffeoyl-Choline

δ 7.61 (d, J = 15.9 Hz, 1H),

7.09 (d, J = 1.8 Hz, 1H), 6.98

(dd, J = 1.8, 8.4 Hz, 1H), 6.80

(d, J = 8.4 Hz, 1H), 6.31 (d, J =

15.9 Hz, 1H), 4.65 (m, 1H),

3.80 (m, 5H), 3.27 (s, 9H)

ACS Publications[8]

Note: Specific shifts for sinapine should be acquired and compared against literature values or

a certified reference standard.

Diagrams and Workflows
Chemical Synthesis Workflow
The following diagram illustrates the two-step chemical synthesis process for the sinapine
reference standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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